3,5-Bis(pentafluoroethyl)pyridin-4-amine

• IUPAC Name: 3,5-bis(1,1,2,2,2-pentafluoroethyl)pyridin-4-amine
• InChI: InChI=1S/C9H4F10N2/c10-6(11,8(14,15)16)3-1-21-2-4(5(3)20)7(12,13)9(17,18)19/h1-2H,(H2,20,21)
• InChI Key: PYOLHVYTZLMRPH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)C(C(F)(F)F)(F)F)N)C(C(F)(F)F)(F)F
• Molecular Formula: C9H4F10N2
• Molecular Weight: 330.13 g/mol

Description

3,5-Bis(pentafluoroethyl)pyridin-4-amine, also known as 3,5-Bis(pentafluoroethyl)pyridine (3,5-BPEPA), is a heterocyclic compound with a pyridine ring and two pentafluoroethyl groups attached to the 3 and 5 positions of the ring. It is a colorless, odorless, and highly water-soluble solid. 3,5-BPEPA is a versatile compound that has been used in a variety of scientific applications, including synthesis, catalysis, and drug development.

Scientific Research Applications

3,5-BPEPA has been used in a variety of scientific applications, including synthesis, catalysis, and drug development. It has been used as a catalyst in the synthesis of 2-amino-1,3-dithiolane, a useful starting material for the synthesis of pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers-supported organocatalysts for the asymmetric synthesis of chiral compounds. Additionally, 3,5-BPEPA has been used in the development of new drugs, such as the anti-inflammatory drug naproxen.

Mechanism of Action

The mechanism of action of 3,5-BPEPA is not well understood. It is believed that it may act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins and other inflammatory compounds. Inhibition of cyclooxygenase may lead to the inhibition of inflammation and pain.
Biochemical and Physiological Effects
3,5-BPEPA has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to have antioxidant, anti-apoptotic, and neuroprotective effects in animal models of neurodegenerative diseases. Additionally, 3,5-BPEPA has been shown to reduce the levels of pro-inflammatory cytokines in the blood of rats with experimental colitis.

Advantages and Limitations for Lab Experiments

The main advantage of 3,5-BPEPA is its versatility. It can be used in a variety of scientific applications, including synthesis, catalysis, and drug development. Additionally, it is a highly water-soluble compound, making it easy to use in aqueous solutions. However, 3,5-BPEPA is a relatively new compound, and its biological effects are not yet fully understood. Therefore, its use in laboratory experiments should be done with caution.

Future Directions

Future research on 3,5-BPEPA should focus on further understanding its biochemical and physiological effects. This could include studying its effects on inflammation, pain, and neurodegenerative diseases. Additionally, further research should be done to determine the mechanism of action of 3,5-BPEPA and to explore its potential applications in drug development. Finally, research should be done to investigate the safety and toxicity of 3,5-BPEPA in humans and other animals.

Synthesis Methods

3,5-BPEPA can be synthesized from 3,5-dichloropyridine using a two-step process. First, 3,5-dichloropyridine is reacted with sodium hydroxide to form 3,5-dihydroxypyridine. Then, 3,5-dihydroxypyridine is reacted with pentafluoroethyl iodide to form 3,5-BPEPA. This method is simple and efficient, and can be used to produce large quantities of 3,5-BPEPA.